Cas no 1876635-01-6 (3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• CAS No: 1876635-01-6
• MF: C₁₀H₁₀BrN₃S
• MW: 284.17549943924
• CID: 6526031
• PubChem ID: 165957212
• Update Time: 2025-06-07

3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1876635-01-6
• EN300-1118936
• 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C10H10BrN3S/c11-8-5-13-14-9(1-3-12-10(8)14)7-2-4-15-6-7/h2,4-6,9,12H,1,3H2
• InChI Key： LYUNPAZPHYMFLM-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1NCCC2C1=CSC=C1

Computed Properties

• Exact Mass: 282.97788g/mol
• Monoisotopic Mass: 282.97788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

Introduction to 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1876635-01-6)

3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, with the CAS number 1876635-01-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the bromine substituent and the thiophene ring, contribute to its distinct pharmacological profile.

The development and study of 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine have been driven by its potential as a lead compound in the discovery of new drugs for various diseases. Recent research has focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models. This compound has shown promising results in several areas, including anticancer activity, anti-inflammatory properties, and neuroprotective effects.

In the context of cancer research, 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has demonstrated significant antiproliferative effects against various cancer cell lines. Studies have shown that it can inhibit cell growth and induce apoptosis in cancer cells through multiple mechanisms. For instance, it has been reported to target key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer. These findings suggest that this compound could be a valuable candidate for further development as an anticancer agent.

Beyond its anticancer properties, 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has also shown potential in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has been shown to modulate immune responses by affecting the activity of immune cells such as macrophages and T-cells.

The neuroprotective effects of 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine have also been explored in recent research. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Studies have indicated that this compound can protect neurons from oxidative stress and promote neuronal survival by activating neuroprotective signaling pathways. These findings suggest that it could be a promising candidate for the development of neuroprotective therapies.

The pharmacokinetic properties of 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine have also been investigated to ensure its suitability for clinical applications. Preclinical studies have shown that it exhibits favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 3-bromo-7-(thiophen-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1876635-01-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to optimize its chemical structure and evaluate its safety and efficacy in more advanced preclinical models and eventually clinical trials.